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Compound of Interest

Compound Name: Amyl decanoate

Cat. No.: B1679548 Get Quote

Amyl Decanoate in Life Sciences: A Technical
Overview
Despite its classification as a biochemical reagent for research purposes, a comprehensive

review of publicly available scientific literature reveals a significant gap in knowledge regarding

the specific applications and biological effects of amyl decanoate in life science research.

While commercially available from various suppliers, detailed studies elucidating its mechanism

of action, its role in cellular processes, or its potential as a modulator of signaling pathways are

currently lacking.

This technical guide aims to provide a transparent overview of the existing information on amyl
decanoate and its related compounds, highlighting the current limitations in providing an in-

depth analysis of its use as a biochemical reagent.

Chemical and Physical Properties
Amyl decanoate, also known as pentyl decanoate, is the ester formed from the condensation

of decanoic acid and amyl alcohol. Its fundamental properties are summarized below.
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Property Value

Synonyms
Pentyl decanoate, n-Amyl n-decanoate,

Decanoic acid amyl ester

Molecular Formula C₁₅H₃₀O₂

Molecular Weight 242.40 g/mol

Appearance Colorless liquid

CAS Number 5933-87-9

Current State of Research
Searches of prominent scientific databases have not yielded specific studies detailing the use

of amyl decanoate in experimental life science applications. There is a notable absence of

published research on its effects on cell lines, its interaction with specific proteins or enzymes,

or its involvement in any signaling cascades. Consequently, no quantitative data, such as IC50

values or binding constants, can be provided.

Insights from Related Compounds
While direct research on amyl decanoate is scarce, some inferences can be drawn from

studies on its constituent parts and its isomer, isoamyl decanoate.

Decanoic Acid: The fatty acid component, decanoic acid (capric acid), has been shown to

possess certain biological activities. For instance, some research suggests that decanoic acid

may play a role in modulating cellular signaling pathways, including those involved in

metabolism and inflammation. However, it is crucial to note that the esterification of decanoic

acid to form amyl decanoate significantly alters its chemical properties, and it cannot be

assumed that amyl decanoate will exhibit the same biological effects.

Isoamyl Decanoate: The isomer, isoamyl decanoate, is more extensively documented,

primarily in the context of its use as a flavoring and fragrance agent. Toxicological data for

isoamyl decanoate is more readily available, though it largely pertains to its safety in

consumer products rather than its utility as a specific biochemical tool. Some studies on other

isoamyl esters, such as isoamyl acetate, have suggested that they can be hydrolyzed by
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cellular enzymes to release isoamyl alcohol and the corresponding carboxylic acid. If amyl
decanoate undergoes similar hydrolysis, its biological effects in a given system could

potentially be attributed to the actions of amyl alcohol and decanoic acid.

The following diagram illustrates the potential hydrolytic breakdown of amyl decanoate, a

common metabolic pathway for esters.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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